A new sodium cobaltophosphate with a tunnel structure, ionic conductor
Journal of Materials Chemistry Pub Date: 2006-05-03 DOI: 10.1039/B516383H
Abstract
The exploration of the Na–Co–P–O system has allowed a new cobaltophosphate Na2Co8(PO4)6 with an original tunnel structure to be synthesized. The framework [Co8P6O24]∞ consists of a complex arrangement of corner and edge sharing CoO5 pyramids and PO4 tetrahedra forming large tunnels running along 
and 
. In this structure two partially occupied Na+ sites distributed along the axis of the “hexagonal” tunnels ( axis) are evidenced. Complex impedance measurements show that this phosphate is an ionic conductor above 600 K. The mobility of the Na+ ions in the structure is explained by their particular location, which allows successive jumps between the two different sodium sites in the “hexagonal” tunnels.
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